tert-butyl (RS)-2-(4-amino-3-methylphenyl)morpholine-4-carboxylate

• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol
• IUPAC Name: tert-butyl 2-(4-amino-3-methylphenyl)morpholine-4-carboxylate
• InChI: InChI=1S/C16H24N2O3/c1-11-9-12(5-6-13(11)17)14-10-18(7-8-20-14)15(19)21-16(2,3)4/h5-6,9,14H,7-8,10,17H2,1-4H3
• InChI Key: YTEPZNLTIILEPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2CN(CCO2)C(=O)OC(C)(C)C)N

Description

Tert-butyl (RS)-2-(4-amino-3-methylphenyl)morpholine-4-carboxylate is a useful research compound. Its molecular formula is C16H24N2O3 and its molecular weight is 292.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of tert-butyl (RS)-2-(3-methyl-4-nitrophenyl)morpholine-4-carboxylate (2.21 g) in methanol (100 ml) was added ammonium formate (6.48 g). The reaction mixture was degassed by bubbling argon into the mixture for several minutes. 10% Palladium on activated charcoal (219 mg) was then added and the reaction mixture was stirred at 60° C. for 1 hour. The reaction mixture was then filtered through celite and concentrated in vacuo. The residue was taken up in EtOAc and extracted sequentially with water and with saturated brine. The organic layer was dried over Na2SO4 and concentrated in vacuo to afford tert-butyl (RS)-2-(4-amino-3-methylphenyl)morpholine-4-carboxylate (1.99 g, 99%) as a colourless oil. MS (EI): 292 (M+), 235 ([M-C4H9]+), 219 ([M-C4H9O]+), 191, 136, 57 ([C4H9]+).